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Compound of Interest

Compound Name: 1,3-Dioxolane-4-methanol

Cat. No.: B150769

An in-depth exploration of 1,3-Dioxolane-4-methanol and its common synonyms, focusing on
its chemical properties, synthesis, and critical applications in research and pharmaceutical
development.

Glycerol formal, a versatile and increasingly utilized solvent and chemical intermediate,
represents a key building block in modern chemistry. This technical guide provides a
comprehensive overview of 1,3-Dioxolane-4-methanol, a principal component of what is
commercially known as glycerol formal. Aimed at researchers, scientists, and professionals in
drug development, this document delves into the nomenclature, physical and chemical
properties, and practical applications of this compound, with a focus on presenting clear,
actionable data and methodologies.

Nomenclature and Identification: Unraveling the
Synonyms

1,3-Dioxolane-4-methanol is known by a variety of names in scientific literature and
commercial contexts. Understanding these synonyms is crucial for comprehensive literature
searches and accurate identification of the chemical. The most common synonym is glycerol
formal, which typically refers to a mixture of 5-hydroxy-1,3-dioxane and 4-hydroxymethyl-1,3-
dioxolane.[1] This mixture arises from the reaction of glycerol with formaldehyde.

Other synonyms and related identifiers include:
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» (1,3-Dioxacyclopent-4-yl)methanol[2]

e Glycerol Formaldehyde[3]

e Glyceral Formaldehyde[3]

o Methylidinoglycerol[3]

e 1,3-Formalglycerol[4]

e 5-Hydroxy-m-dioxane[4]

Glycerine Formaldehyde[3]

The CAS Registry Number for the mixture known as glycerol formal is 4740-78-7.[3][4] It is
important to note that related but distinct compounds, such as the isomers of 2,2-dimethyl-1,3-
dioxolane-4-methanol (also known as solketal or isopropylideneglycerol), have their own
unique CAS numbers and properties.[5][6][7][8]

Physicochemical Properties

A thorough understanding of the physicochemical properties of 1,3-Dioxolane-4-methanol is
essential for its effective application. The following table summarizes key quantitative data for
this compound.
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Property Value Source
Molecular Formula C4H803 [31[4]
Molecular Weight 104.1 g/mol [4]
Appearance Colorlfess. to almost colorless 341
clear liquid

Boiling Point 192-193 °C [4]
Density 1.203 g/mL at 25 °C [4]
Refractive Index n20/D 1.451 [1][4]
Flash Point 97 °C [4]

- Miscible with water and
Solubility [4]
ethanol (96%)

pKa 13.68 + 0.20 (Predicted) [4]

Applications in Research and Drug Development

Glycerol formal's low toxicity and high solvency make it a valuable component in a range of
applications, particularly in the pharmaceutical and life sciences sectors.

Solvent for Drug Delivery

One of the primary uses of glycerol formal is as a non-aqueous solvent carrier for injectable
drug formulations.[3] Its ability to solubilize water-insoluble compounds for subsequent
aqueous dilution is a key advantage.[1] It has been successfully employed as a vehicle for the
delivery of antibiotics and anti-parasitic agents, such as Ivermectin and Nimesulide, in
veterinary medicine.[3]

Chemical Intermediate and Building Block

Beyond its role as a solvent, 1,3-Dioxolane-4-methanol serves as a versatile starting material
in organic synthesis. The hydroxyl group and the dioxolane ring provide reactive sites for a
variety of chemical transformations, enabling the synthesis of more complex molecules.
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Other Industrial Applications

Glycerol formal also finds utility in other industrial processes, including:

e As a binder solvent in foundry core manufacturing.[3]

» As an additive for water-based inks, where its miscibility with water is advantageous.[3]
e As a coalescence improver in various formulations.[3]

Experimental Protocols

While detailed proprietary synthesis methods are often closely guarded, the general synthetic
approach to producing glycerol formal is well-established and involves the acid-catalyzed
reaction of glycerol with formaldehyde. What follows is a generalized protocol based on
common laboratory practices for acetal formation.

Synthesis of Glycerol Formal (lllustrative Protocol)

e Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark
apparatus, add glycerol (1 equivalent) and paraformaldehyde (1.1 equivalents).

» Solvent and Catalyst: Add a suitable solvent, such as toluene, to facilitate azeotropic removal
of water. Add a catalytic amount of a strong acid, such as p-toluenesulfonic acid.

e Reaction: Heat the mixture to reflux. The reaction progress can be monitored by the amount
of water collected in the Dean-Stark trap.

o Workup: Once the reaction is complete, cool the mixture to room temperature. Neutralize the
acid catalyst with a base, such as sodium bicarbonate solution.

 Purification: Separate the organic layer, wash with brine, and dry over anhydrous sodium
sulfate. The solvent is then removed under reduced pressure, and the crude product is
purified by fractional distillation to yield glycerol formal as a mixture of isomers.

Logical Workflow for Formulation Development
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The decision-making process for utilizing glycerol formal in a drug formulation can be visualized
as a logical workflow. This diagram illustrates the key considerations and steps from initial
compound screening to final formulation.
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Workflow for Glycerol Formal in Formulation Development
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Caption: Logical workflow for considering glycerol formal in drug formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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